methyl 2-(benzo[d]thiazole-2-carboxamido)-3-carbamoyl-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: methyl 2-(1,3-benzothiazole-2-carbonylamino)-3-carbamoyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C18H16N4O4S2/c1-26-18(25)22-7-6-9-12(8-22)28-16(13(9)14(19)23)21-15(24)17-20-10-4-2-3-5-11(10)27-17/h2-5H,6-8H2,1H3,(H2,19,23)(H,21,24)
• InChI Key: ROTNALWXNKCDMJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H16N4O4S2
• Molecular Weight: 416.5 g/mol
• CAS No.: 886951-02-6

Description

Methyl 2-(benzo[d]thiazole-2-carboxamido)-3-carbamoyl-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C18H16N4O4S2 and its molecular weight is 416.47. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Properties of Heterocyclic Compounds

Heterocyclic compounds, including benzothiazoles, exhibit diverse chemical and biological properties. They are crucial in various branches of chemistry. Research highlights the preparation and properties of these compounds, including their different protonated/deprotonated forms, complex compounds, and significant properties like spectroscopic characteristics, structures, magnetic properties, and biological/electrochemical activity (Boča, Jameson, & Linert, 2011).

Optoelectronic Materials

Quinazolines and pyrimidines, related to benzothiazoles, are explored for their application in optoelectronic materials. These compounds, integrated into π-extended conjugated systems, are valuable for creating novel optoelectronic materials, including OLEDs, and as potential structures for nonlinear optical materials and colorimetric pH sensors (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Synthesis of Benzothiazoles

The synthesis of benzothiazoles and related compounds is a field of significant importance in medicinal chemistry due to their broad spectrum of biological activities. The work presents various synthetic methodologies and the importance of these compounds in developing potential therapeutic agents (Ibrahim, 2011).

Pharmacological Applications

Benzothiazoles and their derivatives have shown a wide range of biological activities. These compounds, when appropriately functionalized, can serve as potential therapeutic agents. The review covers the synthesis and pharmacological potential of these compounds, highlighting their significance in medicinal chemistry (Rosales-Hernández et al., 2022).

Antioxidant and Anti-inflammatory Properties

Benzofused thiazole analogues have been identified as promising lead molecules for therapeutic agents. Research focuses on synthesizing these derivatives and evaluating their antioxidant and anti-inflammatory activities, indicating their potential in pharmaceutical applications (Raut et al., 2020).

Central Nervous System (CNS) Acting Drugs

Functional chemical groups, including heterocycles with heteroatoms like nitrogen (N), sulphur (S), and oxygen (O), are explored for their potential in synthesizing compounds with CNS activity. The research emphasizes identifying lead molecules for developing new CNS-acting drugs (Saganuwan, 2017).

Mechanism of Action

Target of Action

The primary target of this compound is Mycobacterium tuberculosis , the bacterium responsible for tuberculosis . The compound is a benzothiazole derivative , which have been found to have potent inhibitory effects against M. tuberculosis .

Mode of Action

The compound interacts with its target through a process known as molecular docking . This involves the compound binding to a specific site on the target molecule, in this case, a protein called DprE1 . This binding can inhibit the function of the protein, leading to the death of the bacterium .

Biochemical Pathways

arabinogalactan , a key component of the cell wall of M. tuberculosis . This disruption can weaken the cell wall and lead to the death of the bacterium .

Result of Action

The result of the compound’s action is the inhibition of M. tuberculosis growth . By binding to and inhibiting DprE1, the compound disrupts the synthesis of arabinogalactan, weakening the bacterium’s cell wall and leading to its death .